Cas no 2228887-55-4 (2-(3-bromoprop-1-en-2-yl)-3-methyl-1-benzofuran)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-3-methyl-1-benzofuran
• CAS No: 2228887-55-4
• MF: C₁₂H₁₁BrO
• MW: 251.119142770767
• CID: 6499615
• PubChem ID: 165646221
• Update Time: 2025-06-19

2-(3-bromoprop-1-en-2-yl)-3-methyl-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-3-methyl-1-benzofuran
• 2228887-55-4
• EN300-1927277

• Inchi： 1S/C12H11BrO/c1-8(7-13)12-9(2)10-5-3-4-6-11(10)14-12/h3-6H,1,7H2,2H3
• InChI Key： VWCBIODOMJGBLC-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=C(C)C2C=CC=CC=2O1

Computed Properties

• Exact Mass: 249.99933g/mol
• Monoisotopic Mass: 249.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 13.1Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-3-methyl-1-benzofuran

Professional Introduction to 2-(3-bromoprop-1-en-2-yl)-3-methyl-1-benzofuran (CAS No. 2228887-55-4)

2-(3-bromoprop-1-en-2-yl)-3-methyl-1-benzofuran, with the CAS number 2228887-55-4, is a significant compound in the field of pharmaceutical chemistry and synthetic biology. This heterocyclic aromatic molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both bromine and methyl substituents on the benzofuran core enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's structure consists of a benzofuran ring system substituted with an allyl bromide group at the 3-position and a methyl group at the 3-methyl position. This configuration allows for diverse chemical transformations, including cross-coupling reactions, which are pivotal in modern medicinal chemistry. The benzofuran moiety itself is known for its biological activity, often found in natural products and pharmaceuticals. Its aromatic stability combined with the electrophilic nature of the bromine atom makes it an excellent candidate for further functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of benzofuran derivatives. Studies have demonstrated that these compounds can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 2-(3-bromoprop-1-en-2-yl)-3-methyl-1-benzofuran is particularly intriguing because it may modulate the compound's interactions with biological targets. For instance, the allyl bromide group can be readily converted into other functional groups through palladium-catalyzed cross-coupling reactions, enabling the synthesis of novel analogs with tailored properties.

The synthesis of 2-(3-bromoprop-1-en-2-yl)-3-methyl-1-benzofuran typically involves multi-step organic transformations starting from commercially available precursors. One common approach involves the bromination of a substituted benzene derivative followed by condensation with an appropriate alkene to form the benzofuran core. Subsequent methylation and purification yield the desired product. The efficiency and scalability of these synthetic routes are crucial for industrial applications, where large quantities of high-purity material are required.

The compound's reactivity also makes it a useful tool in research settings for developing new synthetic methodologies. For example, it can serve as a precursor for generating enantiomerically pure benzofuran derivatives through asymmetric catalysis. Such advancements are essential for producing chiral drugs that exhibit improved efficacy and reduced side effects. The ability to introduce specific stereocenters at will is a significant advantage in medicinal chemistry.

Recent research has highlighted the role of benzofuran derivatives in addressing unmet medical needs. For instance, studies have shown that certain benzofurans can inhibit key enzymes involved in cancer cell proliferation. The structural features of 2-(3-bromoprop-1-en-2-yl)-3-methyl-1-benzofuran make it a promising candidate for further investigation in this context. By leveraging its reactivity, researchers can modify its scaffold to enhance its binding affinity and selectivity towards therapeutic targets.

The development of new synthetic strategies has also been influenced by advances in green chemistry principles. Modern methods aim to minimize waste and improve atom economy, making processes more sustainable and environmentally friendly. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to streamline the preparation of 2-(3-bromoprop-1-en-2-yl)-3-methyl-1-benzofuran and related compounds. These innovations not only enhance efficiency but also align with global efforts to reduce the environmental impact of chemical manufacturing.

In conclusion, 2-(3-bromoprop-1-en-2-yl)-3-methyl-1-benzofuran (CAS No. 2228887-55-4) represents a fascinating area of study within pharmaceutical chemistry. Its unique structural features and reactivity make it a versatile building block for drug discovery and synthetic research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics that address complex diseases.